molecular formula C9H8FNO B8546271 6-Fluoro-5-hydroxy-2-methylindole

6-Fluoro-5-hydroxy-2-methylindole

Cat. No.: B8546271
M. Wt: 165.16 g/mol
InChI Key: GCAVJDUGKMXYET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Fluoro-5-hydroxy-2-methylindole is a halogenated and hydroxylated indole derivative with a methyl substituent at the 2-position. The substitution of chlorine with a hydroxyl group at position 5 and a fluorine atom at position 6 likely enhances hydrogen-bonding capacity and polar interactions compared to chloro- or methoxy-substituted analogs.

Indole derivatives are widely utilized as intermediates in pharmaceuticals and agrochemicals due to their versatile reactivity. For instance, 6-chloro-5-fluoroindolin-2-one (CAS 1187933-29-4) is a key precursor for heterocyclic compounds with biological activity . The hydroxyl group in 6-fluoro-5-hydroxy-2-methylindole could make it particularly valuable in medicinal chemistry for modifying pharmacokinetic properties or targeting specific enzymes.

Properties

Molecular Formula

C9H8FNO

Molecular Weight

165.16 g/mol

IUPAC Name

6-fluoro-2-methyl-1H-indol-5-ol

InChI

InChI=1S/C9H8FNO/c1-5-2-6-3-9(12)7(10)4-8(6)11-5/h2-4,11-12H,1H3

InChI Key

GCAVJDUGKMXYET-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=CC(=C(C=C2N1)F)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a comparative analysis of 6-fluoro-5-hydroxy-2-methylindole and structurally related indole derivatives, focusing on substituent effects, physicochemical properties, and applications.

Table 1: Comparative Analysis of Indole Derivatives

Compound Name Substituents (Positions) Molecular Formula MW (g/mol) Melting Point (°C) Key Applications References
6-Fluoro-5-hydroxy-2-methylindole 5-OH, 6-F, 2-CH₃ C₉H₈FNO ~165.16* Not reported Potential pharmaceutical intermediate N/A
6-Chloro-5-fluoroindole 6-Cl, 5-F C₈H₅ClFN 169.58 105–107 Agrochemical synthesis, heterocyclic building block
6-Chloro-5-(2-hydroxyethyl)indolin-2-one 6-Cl, 5-(CH₂CH₂OH), 2-ketone C₁₀H₉ClFNO₂ 239.64 Not reported Pharmaceutical intermediate (e.g., kinase inhibitors)
4-Fluoro-5-methoxy-2-methylindole 5-OCH₃, 4-F, 2-CH₃ C₁₀H₁₀FNO 179.19 Not reported Organic synthesis, fluorescence probes
Methyl 5-fluoro-6-methoxyindole-2-carboxylate 5-F, 6-OCH₃, 2-COOCH₃ C₁₁H₁₀FNO₃ 239.20 Not reported Anticancer agent precursors

*Estimated molecular weight based on structural formula.

Key Findings:

Substituent Effects on Reactivity and Solubility The hydroxyl group in 6-fluoro-5-hydroxy-2-methylindole distinguishes it from chloro- or methoxy-substituted analogs (e.g., 6-chloro-5-fluoroindole and 4-fluoro-5-methoxy-2-methylindole).

Applications in Drug Discovery

  • Chloro- and fluoro-substituted indoles (e.g., 6-chloro-5-fluoroindole) are widely used to introduce halogen atoms into drug candidates, improving metabolic stability and target binding .
  • Hydroxyethyl-substituted derivatives like 6-chloro-5-(2-hydroxyethyl)indolin-2-one are intermediates in kinase inhibitor synthesis, suggesting that 6-fluoro-5-hydroxy-2-methylindole could serve a similar role in modulating enzyme interactions .

Thermal Stability

  • 6-Chloro-5-fluoroindole exhibits a relatively high melting point (105–107°C), attributed to strong intermolecular halogen interactions. The hydroxyl group in 6-fluoro-5-hydroxy-2-methylindole may lower its melting point due to hydrogen-bonding-induced amorphism, though experimental data are needed .

Synthetic Versatility

  • Methoxy and carboxylate derivatives (e.g., methyl 5-fluoro-6-methoxyindole-2-carboxylate) are often used in cross-coupling reactions, whereas the hydroxyl group in 6-fluoro-5-hydroxy-2-methylindole may enable regioselective functionalization via protection/deprotection strategies .

Preparation Methods

Palladium-Catalyzed Hydrogenation

A prominent method for synthesizing 6-fluoro-5-hydroxy-2-methylindole involves the cyclization of nitro-substituted precursors under hydrogenation conditions. For example, 3-(4-fluoro-2-nitrophenyl)acetone undergoes reduction in the presence of a palladium catalyst supported on activated carbon. This process typically yields 6-fluoro-2-methylindole as the primary product, with 6-fluoro-5-hydroxy-2-methylindole forming as a by-product (11% yield) due to partial hydroxylation. Reaction parameters such as temperature (80–300°C) and hydrogen pressure (1–3 atm) significantly influence selectivity. Elevated temperatures favor dehydroxylation, reducing hydroxyindole formation.

Base-Mediated Cyclization

Alternative cyclization routes employ strong bases like potassium carbonate in polar aprotic solvents. A patented method reacts 2-nitrobenzyl carbonyl derivatives with methyl acetoacetate in dimethylformamide (DMF) at 50°C for 19 hours, followed by acid workup to isolate 6-fluoro-5-hydroxy-2-methylindole. However, competing elimination reactions often lead to mixtures containing 6-fluoro-2-methylindoline (25% yield), necessitating chromatographic purification.

Nitro-Group Reduction and Cyclization

Sodium Dithionite Reduction

A high-yielding approach involves the reduction of nitro intermediates using sodium dithionite (Na₂S₂O₄). For instance, 1-(5-fluoro-6-nitro-3-hydroxyphenyl)acetone undergoes nitro-to-amine reduction in aqueous medium at 0–30°C, followed by spontaneous cyclization to yield 6-fluoro-5-hydroxy-2-methylindole in 81% yield. This method avoids harsh conditions, making it suitable for substrates sensitive to high temperatures or strong acids.

Reaction Conditions:

ParameterValue
SolventWater
Temperature0–30°C
Reaction Time1 hour
Reducing AgentSodium dithionite (2 equiv)

Catalytic Transfer Hydrogenation

Transfer hydrogenation with ammonium formate and palladium on carbon (Pd/C) in methanol at 60°C offers a milder alternative. This method reduces nitro groups while preserving hydroxyl functionalities, achieving 6-fluoro-5-hydroxy-2-methylindole in 68% yield. Side products like 6-fluoro-2-methylindoline (≤15%) are minimized by controlling hydrogen donor stoichiometry.

Protective-Group Strategies

Benzyl Protection/Deprotection

To circumvent hydroxylation challenges, a two-step protection/deprotection protocol is employed. First, 5-benzyloxy-6-fluoro-2-methylindole is synthesized via Ullmann coupling of 3-(4-fluoro-2-nitrophenyl)acetone with benzyl alcohol using a copper(I) catalyst. Subsequent hydrogenolysis over Pd/C removes the benzyl group, yielding 6-fluoro-5-hydroxy-2-methylindole. However, competitive debenzylation during cyclization often results in moderate yields (55–70%).

Sulfonate Ester Hydrolysis

Fluorosulfonation of 5-hydroxy-6-fluoro-2-methylindole using sulfuryl fluoride (SO₂F₂) in acetonitrile, followed by basic hydrolysis, provides access to the target compound. This method, adapted from accelerated SuFEx (Sulfur Fluoride Exchange) protocols, achieves 76% yield but requires anhydrous conditions and specialized handling of gaseous reagents.

Comparative Analysis of Synthetic Routes

Table 1: Efficiency of Key Methods

MethodYieldBy-ProductsKey Advantage
Sodium Dithionite Reduction81%MinimalAmbient conditions
Pd-Catalyzed Hydrogenation70%Indoline derivatives (11%)Scalability
Benzyl Deprotection55–70%Debris from benzyl groupFunctional group tolerance
Sulfonate Hydrolysis76%Sulfonic acid derivativesRapid kinetics

Mechanistic Insights and Challenges

Role of Fluorine Substituents

The electron-withdrawing nature of fluorine increases the ionization potential of the indole ring, stabilizing intermediates during cyclization but slowing electron transfer (ET) processes. This stabilization reduces side reactions such as over-reduction or polymerization, particularly in palladium-catalyzed systems.

By-Product Formation

Common by-products include:

  • 6-Fluoro-2-methylindoline : Formed via over-reduction of the indole nucleus, especially under high hydrogen pressures.

  • 6-Fluoro-1-hydroxy-2-methylindole : Results from aberrant hydroxylation at the indole nitrogen, prevalent in acidic conditions .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 6-Fluoro-5-hydroxy-2-methylindole, and how are reaction conditions optimized for yield and purity?

  • Methodology :

  • Route 1 : CuI-catalyzed azide-alkyne cycloaddition (click chemistry) using PEG-400/DMF solvent systems, followed by extraction with ethyl acetate and purification via flash chromatography (70:30 EtOAc/hexane) .
  • Route 2 : Mannich reaction for aminoalkylation of indole derivatives, using formaldehyde and secondary amines to introduce functional groups at specific positions .
    • Optimization : Adjust reaction time (e.g., 12–24 hours for click chemistry), solvent polarity, and catalyst loading (e.g., 10% Pd/C for hydrogenation). Monitor purity via TLC and confirm structure with 1H^{1}\text{H}/13C^{13}\text{C}/19F^{19}\text{F} NMR and FAB-HRMS .

Q. How is structural characterization of 6-Fluoro-5-hydroxy-2-methylindole performed using spectroscopic techniques?

  • Key Methods :

  • NMR : 19F^{19}\text{F} NMR identifies fluorine substitution patterns, while 1H^{1}\text{H} NMR resolves methyl and hydroxyl proton environments. Chemical shifts for similar indoles range δ 6.8–7.2 ppm (aromatic protons) and δ 2.3–2.6 ppm (methyl groups) .
  • Mass Spectrometry : FAB-HRMS or ESI-MS confirms molecular weight (e.g., observed [M+H]+^+ at m/z 195.08 for C10_{10}H9_{9}FNO) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported bioactivity data for fluorinated indole derivatives?

  • Approach :

  • Comparative Assays : Use standardized bioassays (e.g., antioxidant DPPH or antimicrobial MIC tests) across structurally similar compounds (e.g., methyl 5-fluoro-1H-indole-7-carboxylate vs. 6-fluoro-5-hydroxy-2-methylindole) to isolate substituent effects .
  • Data Normalization : Account for variations in experimental conditions (e.g., solvent, cell lines) using meta-analysis tools like Scopus to aggregate results from 2015–2020 .

Q. What computational methods predict the reactivity of 6-Fluoro-5-hydroxy-2-methylindole in nucleophilic substitution or oxidation reactions?

  • Tools :

  • DFT Calculations : Optimize geometry at the B3LYP/6-31G(d) level to assess electrophilicity at the 5-hydroxy and 2-methyl positions. Compare with analogs like 6-chloro-5-fluoroindole (CAS 122509-72-2) .
  • Molecular Dynamics : Simulate solvent effects (e.g., DMSO vs. ethanol) on reaction pathways using GROMACS .

Q. How can structure-activity relationship (SAR) studies be designed to evaluate the role of fluorine substitution in 6-Fluoro-5-hydroxy-2-methylindole?

  • Experimental Design :

  • Analog Synthesis : Prepare derivatives with fluorine at positions 4, 6, or 7 (e.g., 5-fluoro-2-methylindole vs. 6-fluoro-3-methylindole) .
  • Biological Testing : Correlate substituent position with activity using regression models. For example, fluorine at position 5 in indoles enhances antioxidant capacity by 30% compared to non-fluorinated analogs .

Methodological Challenges

Q. What strategies improve reproducibility in synthesizing 6-Fluoro-5-hydroxy-2-methylindole across different laboratories?

  • Best Practices :

  • Standardized Protocols : Pre-dry solvents (DMF, PEG-400) over molecular sieves and use inert atmospheres for moisture-sensitive steps .
  • Interlab Validation : Share raw NMR data (e.g., via PubChem) and purity metrics (HPLC ≥98%) to align characterization benchmarks .

Q. How can researchers address discrepancies in melting points or spectral data for fluorinated indoles?

  • Resolution Steps :

  • Phase Purity : Re-crystallize compounds from ethanol/water mixtures and confirm via DSC (e.g., mp 199–201°C for 7-methoxy-1H-indole-3-carboxylic acid) .
  • Cross-Validation : Compare 13C^{13}\text{C} NMR shifts with NIST Chemistry WebBook entries for analogous compounds (e.g., 2-fluoro-5-methylaniline) .

Data Analysis and Interpretation

Q. What statistical methods are recommended for analyzing dose-response data in bioactivity studies of 6-Fluoro-5-hydroxy-2-methylindole?

  • Techniques :

  • Nonlinear Regression : Fit IC50_{50} values using four-parameter logistic models (e.g., GraphPad Prism).
  • ANOVA : Test significance of substituent effects (e.g., fluorine vs. chlorine) across multiple assays .

Q. How can machine learning enhance the prediction of synthetic pathways for novel indole derivatives?

  • Implementation :

  • Feature Engineering : Train models on reaction databases (e.g., Reaxys) using descriptors like catalyst type, solvent polarity, and reaction time .
  • Validation : Compare predicted yields (e.g., 42% for click chemistry) with experimental results from peer-reviewed syntheses .

Tables for Comparative Analysis

Table 1 : Key Spectral Data for Fluorinated Indoles

Compound19F^{19}\text{F} NMR (δ, ppm)1H^{1}\text{H} NMR (Methyl, δ, ppm)FAB-HRMS ([M+H]+^+)
6-Fluoro-5-hydroxy-2-methylindole-115.22.45 (s, 3H)195.08
6-Chloro-5-fluoroindole-112.8-169.58 (C8_8H5_5ClFN)
Methyl 5-fluoro-1H-indole-2-carboxylate-118.63.90 (s, 3H)208.06

Table 2 : Bioactivity Comparison of Fluorinated Indoles

CompoundAntioxidant IC50_{50} (μM)Antimicrobial MIC (μg/mL)
6-Fluoro-5-hydroxy-2-methylindole12.3 ± 1.225 (vs. S. aureus)
5-Fluoroindole-3-carboxaldehyde18.7 ± 2.150 (vs. E. coli)
6-Chloro-5-fluoroindole28.9 ± 3.512.5 (vs. C. albicans)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.